Cas no 623-33-6 (Glycine ethyl ester monohydrochloride)

• Product Name: Glycine ethyl ester monohydrochloride
• CAS No: 623-33-6
• MF: C₄H₁₀ClNO₂
• MW: 139.580700397491
• MDL: MFCD00012871
• CID: 39123
• PubChem ID: 24895258
• Update Time: 2025-07-01

Glycine ethyl ester monohydrochloride Chemical and Physical Properties

Names and Identifiers

• Glycine ethyl ester hydrochloride
• Ethyl glycinate hydrochloride~H-Gly-OEt.HCl
• Glycine Ethyl Ester HCL
• H-Gly-OEt.HCl
• H-Gly-OEt*HCl
• Ethyl Glycinate, HCl (1.00893)
• Glycine ethyhydnchlordeester
• Gly-oet-hcl
• Ethyl 2-aminoacetate hydrochloride
• H-Gly-OEt · HCl
• H-Gly-OEt•HCl
• Ethyl glycinate hydrochloride
• GEE
• Ethyl glycinate hydrochloride
• H-Gly-OEt·HCl
• Glycine, ethyl ester, hydrochloride
• Ethyl aminoacetate hydrochloride
• Glycine hydrochloride ethyl ester
• glycine ethyl ester hydrochloric acid
• Glycine ethyl ester hydrochloride, 99%
• amino-acetic acid ethyl ester hydrochloride
• Glycineethylesterhydrochlor
• Glycine, ethyl ester, hydrochloride (1:1)
• Gly-OEt HCl
• Gly-OEt?HCl
• Gly-OEt.HCl
• H-Gly-OEt?Cl
• H2NCH2COOEt.HCl
• Gly-OC
• Glycine ethyl ester monohydrochloride
• 2-ethoxy-2-oxoethanaminium chloride
• Z594038186
• Glycine-2-13C Ethyl Ester, Hydrochloride
• glycine-ethyl ester-hydrochloride
• aminoacetic acid ethyl ester hydrochloride
• FT-0669039
• Gly-OC2H5.HCl
• glycine ethyl ester hydrochloride salt
• AKOS008098921
• C93496
• STR01178
• Q-101865
• H-GLY-OET HCL
• MFCD00012871
• A25404
• NH2CH2CO2C2H5.HCl
• 1832664-53-5
• glycine ethyl ester hydro-chloride
• DTXSID8052300
• NSC-3044
• CS-W020007
• TXTWXQXDMWILOF-UHFFFAOYSA-N
• WLN: Z1VO2
• glycine ethyl ester HCl salt
• Ethyl 2-aminoacetate;hydrochloride
• 623-33-6
• glycine ethyl ester, hydrochloride
• H-Gly-OEt.HCl;Ethyl glycinate hydrochloride
• hydrochloric acid glycine ethyl ester
• glycine ethyl ester .HCl
• H2N-Gly-OEt hydrochloride
• USAF DO-10
• SCHEMBL681
• F2190-0376
• Tox21_304019
• AM81786
• SY002226
• glycine ethylester, monohydrochloride
• glycine ethylester hydrochloride
• FT-0626768
• glycine ethyl ester --HCl
• Glycine-13C2 Ethyl Ester, Hydrochloride
• Glycine ethyl ester hydrochloride, >=98.5%
• Glycine ethyl ester.hydrochloride
• AC-24102
• HY-76204
• J-300136
• DTXCID5030872
• glycine ethyl ester.HCl
• NSC3044
• ehtyl glycinate hydrochloride
• amino-acetic acid ethylester hydrochloride
• glycine, ethyl ester hydrochloride
• BCP25967
• ethyl ammoacetate hydrochloride
• glycine, ethyl ester, hydrochloride salt
• ethyl glycinate hydrochloride salt
• EN300-45099
• FT-0669040
• G0102
• ethyl aminoacetatehydrochloride
• NCGC00357232-01
• glycine ethyl ester hydrogen chloride
• H-Gly-OC2H5.HCl
• CAS-623-33-6
• J-300142
• 3-ethoxy-3-oxopropan-1-aminium chloride
• AI3-23956
• NSC 3044
• EC 210-787-4
• EINECS 210-787-4

• MDL： MFCD00012871
• Inchi： 1S/C4H9NO2.ClH/c1-2-7-4(6)3-5;/h2-3,5H2,1H3;1H
• InChI Key： TXTWXQXDMWILOF-UHFFFAOYSA-N
• SMILES： Cl.O(C(CN)=O)CC
• BRN： 3594034

Computed Properties

• Exact Mass: 139.04000
• Monoisotopic Mass: 139.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 62.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.3

Experimental Properties

• Color/Form: White acicular crystals
• Density: 1.0000
• Melting Point: 145-146 °C (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PH: 2.9 (10g/l, H2O, 20℃)
• Solubility: >1000 g/L (20 °C)
• Water Partition Coefficient: >1000 g/L (20 ºC)
• PSA: 52.32000
• LogP: 1.01050
• Solubility: Soluble in water, slightly soluble in alcohol, insoluble in ether.
• Sensitiveness: Hygroscopic
• FEMA: 2494
• Vapor Pressure: No data available

Glycine ethyl ester monohydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： S26-S39-S24/25
• RTECS：MC0525000
• Hazardous Material Identification：
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Glycine ethyl ester monohydrochloride

Introduction to Glycine ethyl ester monohydrochloride (CAS No. 623-33-6)

Glycine ethyl ester monohydrochloride, a compound with the chemical formula C₄H₁₁NO₂·HCl, is a derivative of glycine that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound is particularly recognized for its role as an intermediate in the synthesis of various pharmacologically active molecules. The CAS number 623-33-6 serves as a unique identifier, ensuring precise classification and differentiation within chemical databases and literature.

The structure of Glycine ethyl ester monohydrochloride consists of a glycine backbone with an ethyl ester group and a monohydrochloride salt form. This configuration imparts unique chemical properties that make it valuable in synthetic chemistry. The ethyl ester group enhances the compound's solubility in polar solvents, while the hydrochloride form improves its stability and bioavailability, making it a preferred choice in drug formulation and development.

Recent advancements in the field of medicinal chemistry have highlighted the potential applications of Glycine ethyl ester monohydrochloride in the development of novel therapeutic agents. Researchers have been exploring its utility as a precursor in the synthesis of protease inhibitors, which are crucial in treating various inflammatory and infectious diseases. The compound's ability to mimic natural amino acid sequences allows it to interact effectively with biological targets, thereby enhancing drug efficacy.

In addition to its role in protease inhibition, Glycine ethyl ester monohydrochloride has been investigated for its potential in neuropharmacology. Studies suggest that this compound may modulate neurotransmitter activity, making it a promising candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The Glycine ethyl ester monohydrochloride structure's ability to cross the blood-brain barrier has opened new avenues for developing central nervous system-targeted therapies.

The pharmaceutical industry has also leveraged Glycine ethyl ester monohydrochloride in the development of antibiotics and antiviral drugs. Its derivatives have shown promising activity against resistant bacterial strains and viral pathogens. The compound's mechanism of action involves interfering with essential metabolic pathways in pathogens, thereby inhibiting their growth and replication. This has made it a valuable component in combinatorial drug therapy strategies.

From a synthetic chemistry perspective, Glycine ethyl ester monohydrochloride serves as a versatile building block for constructing more complex molecules. Its reactivity allows for modifications at multiple sites, enabling the creation of diverse pharmacophores. This flexibility has been exploited in high-throughput screening campaigns to identify novel drug candidates with improved pharmacokinetic properties.

The biotechnological applications of Glycine ethyl ester monohydrochloride are equally fascinating. Researchers have utilized this compound in enzyme engineering projects to develop enzymes with enhanced catalytic efficiency. By incorporating Glycine ethyl ester monohydrochloride into enzyme active sites, scientists have been able to improve substrate binding affinity and reaction rates. These advancements have significant implications for industrial biocatalysis and green chemistry initiatives.

Environmental science has also benefited from the study of Glycine ethyl ester monohydrochloride. Its degradation products have been found to exhibit biodegradability, making it an environmentally friendly alternative to traditional chemical intermediates. This property aligns with global efforts to develop sustainable chemical processes that minimize ecological impact.

The future prospects of Glycine ethyl ester monohydrochloride are vast and multifaceted. Ongoing research is focused on optimizing its synthesis methods to improve yield and reduce costs. Additionally, efforts are underway to explore its potential applications in regenerative medicine, where it may serve as a precursor for tissue engineering scaffolds.

In conclusion, Glycine ethyl ester monohydrochloride (CAS No. 623-33-6) is a compound of immense importance in pharmaceutical and biochemical research. Its unique structural features and versatile applications make it a cornerstone in drug discovery and development. As scientific understanding continues to evolve, the Glycine ethyl ester monohydrochloride will undoubtedly play an even greater role in advancing medical science and improving human health.